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Compound of Interest

Compound Name: Cyclopropyldiphenylmethanol

CAS No.: 5785-66-0

Cat. No.: B1265827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Cyclopropyl
Moiety in Modern Chemistry
Cyclopropyldiphenylmethanol, a tertiary alcohol featuring a unique strained three-membered

ring, stands as a molecule of significant interest at the intersection of synthetic chemistry and

pharmaceutical sciences. Its structural architecture, combining the rigid, planar cyclopropyl

group with two bulky phenyl substituents, imparts a distinct conformational rigidity and

lipophilicity that is highly sought after in the design of novel therapeutic agents. The cyclopropyl

group is not merely a passive structural element; its unique electronic properties, arising from

significant ring strain, can profoundly influence a molecule's binding affinity to biological targets,

metabolic stability, and overall pharmacological profile. This guide provides a comprehensive

technical overview of the molecular structure, spectroscopic characterization, synthesis, and

potential applications of cyclopropyldiphenylmethanol, offering valuable insights for

researchers engaged in drug discovery and development.
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Molecular Structure and Physicochemical
Properties
Cyclopropyldiphenylmethanol, with the chemical formula C₁₆H₁₆O, possesses a well-defined

three-dimensional structure that is central to its chemical behavior.[1] The molecule's core

consists of a central carbinol carbon atom bonded to a hydroxyl group, a cyclopropyl ring, and

two phenyl rings.

Property Value Source

IUPAC Name cyclopropyl(diphenyl)methanol PubChem[1]

CAS Number 5785-66-0 PubChem[1]

Molecular Formula C₁₆H₁₆O PubChem[1]

Molecular Weight 224.30 g/mol PubChem[1]

The presence of the strained cyclopropyl ring significantly influences the bond angles and

electronic distribution around the carbinol center. This steric hindrance and conformational

restriction are key features that medicinal chemists leverage to enhance the selectivity and

potency of drug candidates.

Spectroscopic Characterization: Unveiling the
Molecular Fingerprint
The definitive identification and structural elucidation of cyclopropyldiphenylmethanol rely on

a combination of spectroscopic techniques. Each method provides a unique piece of the

structural puzzle, and together they offer unambiguous confirmation of its identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for determining the precise connectivity

of atoms in a molecule.

¹H NMR Spectroscopy: The proton NMR spectrum of cyclopropyldiphenylmethanol exhibits

characteristic signals corresponding to the aromatic protons of the two phenyl rings, the
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methine proton of the cyclopropyl group, and the methylene protons of the cyclopropyl ring.

The hydroxyl proton will also be present, though its chemical shift can be variable and it may

appear as a broad singlet.

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum provides information on the different

carbon environments within the molecule. Key signals include those for the carbinol carbon, the

carbons of the two phenyl rings (with distinct signals for the ipso, ortho, meta, and para

positions), and the carbons of the cyclopropyl ring.

Note: Specific chemical shift values can be found in publicly available databases such as

PubChem.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of cyclopropyldiphenylmethanol is characterized by several key absorption bands:

O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ is indicative of the

hydroxyl group.

C-H Stretch (Aromatic): Absorptions typically appear above 3000 cm⁻¹.

C-H Stretch (Aliphatic/Cyclopropyl): Absorptions are generally found just below 3000 cm⁻¹.

C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region correspond to the carbon-

carbon double bonds within the phenyl rings.

C-O Stretch: A strong absorption in the 1000-1200 cm⁻¹ range is characteristic of the carbon-

oxygen single bond of the alcohol.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. While a specific mass spectrum for cyclopropyldiphenylmethanol is not

readily available in the searched literature, its fragmentation pattern can be predicted based on

the analysis of similar structures, such as cyclopropyl phenylmethanol.
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Upon electron ionization, the molecular ion peak (M⁺) would be expected at m/z 224. Key

fragmentation pathways would likely involve:

Loss of a Phenyl Group (C₆H₅): Leading to a fragment at m/z 147.

Loss of the Cyclopropyl Group (C₃H₅): Resulting in a fragment at m/z 183.

Formation of the Diphenylmethyl Cation ([ (C₆H₅)₂CH ]⁺): A prominent peak at m/z 167 is

anticipated.

Formation of the Phenyl Cation (C₆H₅⁺): A signal at m/z 77 is also expected.

Synthesis of Cyclopropyldiphenylmethanol: A
Detailed Protocol
The most common and efficient method for the synthesis of cyclopropyldiphenylmethanol is
through a Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the

addition of a cyclopropylmagnesium halide (a Grignard reagent) to benzophenone.

Experimental Workflow: Grignard Synthesis
Caption: Workflow for the synthesis of cyclopropyldiphenylmethanol via a Grignard reaction.

Step-by-Step Methodology
I. Preparation of the Grignard Reagent (Cyclopropylmagnesium Bromide)

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. Ensure all

glassware is scrupulously dry to prevent quenching of the Grignard reagent.

Reagent Addition: To the flask, add magnesium turnings (1.2 equivalents) and a small crystal

of iodine (as an initiator).

Initiation: Add a small portion of a solution of cyclopropyl bromide (1.0 equivalent) in

anhydrous tetrahydrofuran (THF) to the magnesium turnings. Gentle warming may be

necessary to initiate the reaction, which is indicated by the disappearance of the iodine color

and the formation of a cloudy, grayish solution.
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Grignard Formation: Once the reaction has initiated, add the remaining cyclopropyl bromide

solution dropwise at a rate that maintains a gentle reflux. After the addition is complete,

continue to stir the reaction mixture at room temperature for an additional 30-60 minutes to

ensure complete formation of the Grignard reagent.

II. Reaction with Benzophenone

Cooling: Cool the freshly prepared cyclopropylmagnesium bromide solution to 0 °C using an

ice bath.

Addition of Ketone: Slowly add a solution of benzophenone (1.0 equivalent) in anhydrous

THF to the Grignard reagent via the dropping funnel. Maintain the temperature below 10 °C

during the addition to control the exothermic reaction.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 1-2 hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

III. Work-up and Purification

Quenching: Cool the reaction mixture in an ice bath and carefully quench the reaction by the

slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a

suitable organic solvent, such as diethyl ether or ethyl acetate (3 x 50 mL).

Washing and Drying: Combine the organic layers, wash with brine to remove any remaining

water-soluble impurities, and dry over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude cyclopropyldiphenylmethanol can be purified by either

recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column

chromatography on silica gel.
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Applications in Drug Discovery and Medicinal
Chemistry
The incorporation of a cyclopropyl ring into a molecule is a well-established strategy in

medicinal chemistry to enhance its pharmacological properties.

Cyclopropyldiphenylmethanol serves as a valuable scaffold and intermediate in the

synthesis of more complex molecules with potential therapeutic applications.

The Role of the Cyclopropyl Group
The unique structural and electronic properties of the cyclopropyl group can confer several

advantages to a drug candidate:

Metabolic Stability: The C-H bonds of a cyclopropane ring are stronger than those in a

corresponding acyclic alkane, making them less susceptible to metabolic oxidation by

cytochrome P450 enzymes.

Conformational Rigidity: The rigid nature of the cyclopropyl ring can lock a molecule into a

specific conformation that is optimal for binding to its biological target, thereby increasing

potency and selectivity.

Modulation of Physicochemical Properties: The cyclopropyl group can influence a molecule's

lipophilicity and pKa, which in turn affects its absorption, distribution, metabolism, and

excretion (ADME) properties.

Potential Therapeutic Areas
While specific biological activities for cyclopropyldiphenylmethanol are not extensively

documented in the available literature, its structural motifs are present in compounds with a

wide range of therapeutic applications, including:

Anticancer Agents: The conformational constraint provided by the cyclopropyl ring can be

beneficial for the design of potent enzyme inhibitors.

Antiviral and Antimicrobial Agents: The unique stereochemistry of cyclopropyl-containing

nucleoside analogs has been exploited in the development of antiviral drugs.
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Central Nervous System (CNS) Agents: The lipophilicity of the cyclopropyl group can aid in

crossing the blood-brain barrier, a critical requirement for drugs targeting the CNS.

Conclusion and Future Perspectives
Cyclopropyldiphenylmethanol is a molecule of considerable interest due to its unique

structural features and its potential as a building block in the synthesis of novel therapeutic

agents. This guide has provided a detailed overview of its molecular structure, spectroscopic

properties, and a robust protocol for its synthesis via the Grignard reaction. The strategic

incorporation of the cyclopropyl moiety is a powerful tool in modern drug discovery, and a

thorough understanding of the chemistry of molecules like cyclopropyldiphenylmethanol is
essential for the continued development of innovative and effective pharmaceuticals. Further

research into the specific biological activities of cyclopropyldiphenylmethanol and its

derivatives is warranted and holds the promise of uncovering new therapeutic leads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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